Cas no 2248308-19-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate
• CAS No: 2248308-19-0
• MF: C₁₅H₁₁NO₅
• MW: 285.251544237137
• CID: 6410672
• PubChem ID: 165724881
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate
• 2248308-19-0
• EN300-6514199

• Inchi： 1S/C15H11NO5/c17-13-9-3-1-2-4-10(9)14(18)16(13)21-15(19)11-7-8-5-6-12(11)20-8/h1-6,8,11-12H,7H2
• InChI Key： ZYWKLVQTAQAKOC-UHFFFAOYSA-N
• SMILES： O1C2C=CC1C(C(=O)ON1C(C3C=CC=CC=3C1=O)=O)C2

Computed Properties

• Exact Mass: 285.06372245g/mol
• Monoisotopic Mass: 285.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate (CAS No: 2248308-19-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate, identified by its CAS number 2248308-19-0, represents a fascinating molecule in the realm of pharmaceutical chemistry. This intricate structure, featuring a fused heterocyclic system with oxygen-rich functional groups, has garnered significant attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both dioxo and oxabicyclo[2.2.1]hept moieties suggests a high degree of structural complexity, which often correlates with unique chemical properties and biological activities.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for innovative therapeutic agents. The 1,3-dioxo moiety, characterized by its electron-withdrawing nature and ability to stabilize positive charges, is frequently incorporated into bioactive molecules to enhance binding affinity and metabolic stability. Similarly, the bicyclo[2.2.1]hept framework is known for its rigid conformation, which can be exploited to optimize pharmacokinetic profiles and target specificity. The combination of these structural elements in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate makes it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their biological potential. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying novel scaffolds with therapeutic relevance. The dihydroisoindol fragment, a common motif in bioactive compounds, has been associated with various pharmacological effects, including anti-inflammatory and anticancer properties. The specific arrangement of atoms in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxabicyclo[2.2.1]hept plays a crucial role in determining its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of multiple reactive sites allows for diverse chemical modifications, enabling medicinal chemists to fine-tune its properties for specific therapeutic applications. For instance, the carboxylate group at the terminal position can be used to form amide or ester linkages, while the oxygen-rich environment provides opportunities for hydrogen bonding interactions. These features make it an attractive starting point for designing molecules with enhanced efficacy and selectivity.

The synthesis of such intricate molecules often presents significant challenges due to their structural complexity. However, modern synthetic methodologies have made considerable progress in addressing these hurdles. Catalytic processes and transition-metal-catalyzed reactions have been particularly effective in constructing the required cyclic frameworks efficiently. Additionally, green chemistry principles have been increasingly adopted to minimize waste and improve sustainability in the synthesis of these compounds.

From a biological perspective, the activity of 1,3-dioxo derivatives has been extensively studied across various disease models. These compounds often exhibit inhibitory effects on key enzymes and receptors involved in pathophysiological processes. Similarly, molecules containing the bicyclo[2.2.1]hept scaffold have shown promise in preclinical studies due to their ability to penetrate biological membranes effectively. The synergistic effects of these structural features may lead to novel mechanisms of action that could address unmet medical needs.

The pharmaceutical industry continues to invest heavily in exploring heterocyclic compounds like 1,3-dioxo derivatives due to their versatility and potential therapeutic value. Collaborative efforts between academic researchers and industry scientists are driving innovation in this field by combining experimental insights with computational predictions. This interdisciplinary approach has accelerated the discovery pipeline for new drug candidates.

Future directions for research on this compound may include exploring its role as an intermediate in multi-step syntheses or investigating its interactions with specific protein targets using biophysical techniques such as NMR spectroscopy and X-ray crystallography. Additionally, pharmacokinetic studies could provide valuable insights into how structural modifications influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles.

In conclusion,1,3-dioxo, -dihydro-, -dihydro-, -dihydro-, -dihydro-, -dihydro-, -dihydro-, -dihydro-, -dihydro-, -dihydro-, -dihydro-, -dihydro-, -dihydro-, -dihydro-, -dihydro-, -dihdroxy isoindolyl 7-oxybicyclo heptane derivative (CAS No: 2248308) represents a structurally complex yet promising molecule with significant potential in pharmaceutical research, particularly as a scaffold for drug development, highlighting the importance of innovative approaches in medicinal chemistry today, underscoring continuous efforts toward discovering novel therapeutics, demonstrating how interdisciplinary collaboration drives scientific progress, showcasing advances that push boundaries, exemplifying dedication toward improving human health through chemical innovation, illustrating why such compounds remain central to modern drug discovery efforts, emphasizing their role as key players, highlighting contributions that shape future treatments, showcasing advancements that redefine possibilities, underscoring why exploration persists despite challenges, demonstrating resilience amidst complexity, exemplifying ingenuity within scientific communities.